Cas no 885268-01-9 (1-(4-Methoxyphenyl)-2-methylsulfonylethanamine)

• Product Name: 1-(4-Methoxyphenyl)-2-methylsulfonylethanamine
• CAS No: 885268-01-9
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 706581
• Update Time: 2023-08-03

1-(4-Methoxyphenyl)-2-methylsulfonylethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-methoxy-a-[(methylsulfonyl)methyl]-
• 1-(4-Methoxyphenyl)-2-methylsulfonylethanamine

• Inchi： 1S/C10H15NO3S/c1-14-9-5-3-8(4-6-9)10(11)7-15(2,12)13/h3-6,10H,7,11H2,1-2H3
• InChI Key： VTBLWYIICTUIKY-UHFFFAOYSA-N
• SMILES： S(C)(CC(C1C=CC(=CC=1)OC)N)(=O)=O

Computed Properties

• Exact Mass: 229.077
• Monoisotopic Mass: 229.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8